Cas no 141234-09-5 (1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-)
141234-09-5 structure
Product Name:1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-
CAS No:141234-09-5
MF:C7H9N3O3
MW:183.164661169052
CID:1303445
PubChem ID:15134193
Update Time:2025-04-20
1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-
- DB-162574
- 1-Ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxaldehyde
- SCHEMBL22574821
- 141234-09-5
-
- Inchi: 1S/C7H9N3O3/c1-3-9-6(4-11)7(10(12)13)5(2)8-9/h4H,3H2,1-2H3
- InChI Key: MJTQTMIOAFNMNS-UHFFFAOYSA-N
- SMILES: O=CC1=C(C(C)=NN1CC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 183.06447
- Monoisotopic Mass: 183.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- PSA: 78.03
1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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